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Compound of Interest

Compound Name: 2-Vinylbenzoic acid

Cat. No.: B3024429 Get Quote

Introduction

2-Vinylbenzoic acid (CAS No. 27326-43-8), a derivative of both styrene and benzoic acid, is a

bifunctional molecule with significant potential in polymer chemistry, materials science, and as

an intermediate in organic and pharmaceutical synthesis.[1][2] Its unique structure, featuring a

polymerizable vinyl group and a reactive carboxylic acid moiety, allows for its incorporation into

a wide array of molecular architectures to impart specific functionalities.[1][2] This guide

provides an in-depth overview of its commercial suppliers, available purity grades, and relevant

technical data for researchers, scientists, and professionals in drug development.

Commercial Suppliers and Purity Grades
2-Vinylbenzoic acid is available from several chemical suppliers, primarily for research and

development purposes. The purity grades offered are generally suitable for synthesis and

polymerization applications.
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Supplier Brand/Product Line
Purity
Grade/Specificatio
n

Catalog Number
(Example)

Thermo Fisher

Scientific

Thermo Scientific

Chemicals (formerly

Alfa Aesar)

≥95.0% (Aqueous

acid-base Titration),

≥95.0% (Silylated GC)

Not specified

Sigma-Aldrich (Merck) AldrichCPR

Buyer assumes

responsibility to

confirm product

identity and/or purity.

No analytical data

collected by the

supplier.[3]

27326-43-8

Ambeed Not Applicable

Purity information

available upon

request (NMR, HPLC,

LC-MS data may be

provided).[4]

27326-43-8

Note: The "AldrichCPR" designation from Sigma-Aldrich indicates a product provided for early

discovery research where the buyer is responsible for purity confirmation.[3]

Technical and Physicochemical Data
A summary of key technical specifications for 2-Vinylbenzoic acid is provided below.
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Property Value Source

CAS Number 27326-43-8 [5]

Molecular Formula C₉H₈O₂ [5]

Molecular Weight 148.16 g/mol [5]

Appearance
White to pale yellow powder or

lumpy powder
[6]

Melting Point 94°C [5]

SMILES String C=CC1=CC=CC=C1C(=O)O [5]

InChI Key
XUDBVJCTLZTSDC-

UHFFFAOYSA-N
[5]

Methodologies and Experimental Protocols
While specific experimental protocols for 2-vinylbenzoic acid are not extensively detailed in

the provided results, standard procedures for the synthesis of its isomer (4-vinylbenzoic acid)

and the analysis of benzoic acid derivatives can be adapted.

Synthesis via Wittig Reaction
The Wittig reaction is a reliable method for synthesizing alkenes from carbonyl compounds and

is applicable for the synthesis of vinylbenzoic acids.[7][8] The following is a generalized

workflow based on the synthesis of the 4-vinyl isomer.
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Workflow for Synthesis of Vinylbenzoic Acid via Wittig Reaction

Step 1: Phosphonium Salt Formation

Step 2: Ylide Formation & Reaction

Step 3: Isolation & Purification
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Reflux
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Caption: General workflow for the synthesis of vinylbenzoic acid.
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Protocol Details:

Phosphonium Salt Preparation: 4-(Bromomethyl)benzoic acid is refluxed with

triphenylphosphine in a solvent like acetone.[8][9] The resulting phosphonium salt

precipitates upon cooling and is collected by vacuum filtration.[9]

Wittig Reaction: The phosphonium salt is stirred vigorously with aqueous formaldehyde.[8][9]

A strong base, such as sodium hydroxide, is added to generate the phosphorus ylide in situ,

which then reacts with formaldehyde.[8][9]

Workup and Purification: The byproduct, triphenylphosphine oxide, is removed by filtration.[8]

The filtrate is then acidified with a strong acid like HCl to precipitate the crude vinylbenzoic

acid.[8][9] Final purification can be achieved by recrystallization from a suitable solvent

system, such as aqueous ethanol.[7]

Purity Assessment by High-Performance Liquid
Chromatography (HPLC)
HPLC is a standard and effective technique for determining the purity of benzoic acid

derivatives.[10][11] It allows for the separation and quantification of the main compound and

any potential impurities.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.chemistry-online.com/lab/experiments/wittig-reaction-4-vinylbenzoic-acid/
https://books.rsc.org/books/edited-volume/36/chapter/42708/9-2-2-Synthesis-of-4-Vinylbenzoic-acid
https://books.rsc.org/books/edited-volume/36/chapter/42708/9-2-2-Synthesis-of-4-Vinylbenzoic-acid
https://www.chemistry-online.com/lab/experiments/wittig-reaction-4-vinylbenzoic-acid/
https://books.rsc.org/books/edited-volume/36/chapter/42708/9-2-2-Synthesis-of-4-Vinylbenzoic-acid
https://www.chemistry-online.com/lab/experiments/wittig-reaction-4-vinylbenzoic-acid/
https://books.rsc.org/books/edited-volume/36/chapter/42708/9-2-2-Synthesis-of-4-Vinylbenzoic-acid
https://www.chemistry-online.com/lab/experiments/wittig-reaction-4-vinylbenzoic-acid/
https://www.chemistry-online.com/lab/experiments/wittig-reaction-4-vinylbenzoic-acid/
https://books.rsc.org/books/edited-volume/36/chapter/42708/9-2-2-Synthesis-of-4-Vinylbenzoic-acid
https://www.chegg.com/homework-help/questions-and-answers/synthesis-4-vinylbenzoic-acid-using-wittig-reaction-wittig-reaction-reaction-aldehyde-keto-q36737015
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Assessing_the_Purity_of_Synthesized_2_Fluorobenzoic_Acid.pdf
https://www.scientificbulletin.upb.ro/rev_docs_arhiva/full2156.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Assessing_the_Purity_of_Synthesized_2_Fluorobenzoic_Acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3024429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Purity Analysis by HPLC
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Caption: A logical workflow for assessing the purity of 2-Vinylbenzoic acid.
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General HPLC Protocol:

Column: A reversed-phase column such as a C18 is typically used.[12]

Mobile Phase: A mixture of an aqueous buffer (e.g., 0.05 M ammonium acetate, pH 4.4) and

an organic solvent (e.g., methanol or acetonitrile).[12] The gradient can be optimized for

ideal separation.[10]

Detection: UV detection is suitable, with the wavelength set to the absorbance maximum of

2-vinylbenzoic acid (e.g., around 230-234 nm).[10][12]

Sample Preparation: Samples are accurately weighed and dissolved in the mobile phase or

a suitable solvent, then filtered to remove particulate matter.[11]

Quantification: Purity is often determined by the area percentage method, where the area of

the main peak is compared to the total area of all peaks in the chromatogram.[12]

Applications in Research and Drug Development
While 2-vinylbenzoic acid is primarily a monomer for polymer synthesis, its structural similarity

to other biologically active benzoic acid derivatives suggests its potential as a building block in

medicinal chemistry. Benzoic acid and its derivatives are used as intermediates in the synthesis

of more complex medicinal compounds and can possess antifungal properties.[13] Derivatives

of 4-vinylbenzoic acid have been investigated for therapeutic uses, including treatments for

dermatological conditions like acne and psoriasis, acting as ligands that bind to cellular

receptors.[14]

The dual functionality of 2-vinylbenzoic acid allows for its use in creating functionalized

polymers for drug delivery systems, such as molecularly imprinted polymers (MIPs) designed to

selectively bind to pharmaceutical compounds.[15]
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Potential Role in a Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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